Cas no 97146-01-5 (N-(4-Fluorobenzyl)propane-1,3-diamine)

N-(4-Fluorobenzyl)propane-1,3-diamine structure

97146-01-5 structure

Product name:N-(4-Fluorobenzyl)propane-1,3-diamine

CAS No:97146-01-5

MF:C₁₀H₁₅N₂F

MW:182.238

CID:4365119

PubChem ID:23321137

N-(4-Fluorobenzyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

- 1,3-Propanediamine, N-[(4-fluorophenyl)methyl]-
- N-(4-Fluorobenzyl)propane-1,3-diamine
- Reaxys ID: 22033626
- 1,3-Propanediamine, N1-[(4-fluorophenyl)methyl]-
- STL185634
- AKOS000264839
- N'-[(4-fluorophenyl)methyl]propane-1,3-diamine
- N1-(4-fluorobenzyl)propane-1,3-diamine
- N-(4-fluorobenzyl)propane-1,3-diamine
- 97146-01-5
- CS-0368067
- ALBB-021097
- SCHEMBL8351299
- Inchi： InChI=1S/C10H15FN2/c11-10-4-2-9(3-5-10)8-13-7-1-6-12/h2-5,13H,1,6-8,12H2
- InChI Key： NDENKGKOZFIGOI-UHFFFAOYSA-N

Computed Properties

Exact Mass: 182.12192665Da
Monoisotopic Mass: 182.12192665Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.1Å²
XLogP3: 0.8

N-(4-Fluorobenzyl)propane-1,3-diamine PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N256780-500mg	N-(4-Fluorobenzyl)propane-1,3-diamine	97146-01-5		500mg	$ 570.00	2022-06-03
TRC	N256780-250mg	N-(4-Fluorobenzyl)propane-1,3-diamine	97146-01-5		250mg	$ 340.00	2022-06-03
TRC	N256780-1000mg	N-(4-Fluorobenzyl)propane-1,3-diamine	97146-01-5		1g	$ 910.00	2022-06-03

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

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